Cas no 5509-78-4 (3(2H)-Pyridazinone,5-ethoxy-2-phenyl-4-[(phenylmethyl)thio]-)

• Product Name: 3(2H)-Pyridazinone,5-ethoxy-2-phenyl-4-[(phenylmethyl)thio]-
• CAS No: 5509-78-4
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 379521
• PubChem ID: 248716
• Update Time: 2025-04-19

3(2H)-Pyridazinone,5-ethoxy-2-phenyl-4-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,5-ethoxy-2-phenyl-4-[(phenylmethyl)thio]-
• 4-(Benzylthio)-5-ethoxy-2-phenyl-3(2H)-pyridazinone
• 4-benzylsulfanyl-5-ethoxy-2-phenylpyridazin-3-one
• NSC66119
• DTXSID80203613
• 4-(Benzylthio)-5-ethoxy-2-phenylpyridazin-3(2H)-one
• NSC-66119
• 5509-78-4
• 4-benzylsulfanyl-5-ethoxy-2-phenyl-pyridazin-3-one
• NSC 66119

• Inchi： 1S/C19H18N2O2S/c1-2-23-17-13-20-21(16-11-7-4-8-12-16)19(22)18(17)24-14-15-9-5-3-6-10-15/h3-13H,2,14H2,1H3
• InChI Key： SPHYEGOGWPUGBP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C(C=NN(C2C=CC=CC=2)C1=O)OCC

Computed Properties

• Exact Mass: 338.10904
• Monoisotopic Mass: 338.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 486.8°C at 760 mmHg
• Flash Point: 248.2°C
• Refractive Index: 1.611
• PSA: 41.9